Cas no 58460-30-3 (5-Benzothiazolamine,2-(1,1-dimethylethyl)-6-methyl-(9CI))

• Product Name: 5-Benzothiazolamine,2-(1,1-dimethylethyl)-6-methyl-(9CI)
• CAS No: 58460-30-3
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 1021550
• PubChem ID: 45077486
• Update Time: 2025-04-20

5-Benzothiazolamine,2-(1,1-dimethylethyl)-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolamine,2-(1,1-dimethylethyl)-6-methyl-(9CI)
• DB-325243
• 5-BENZOTHIAZOLAMINE, 2-(1,1-DIMETHYLETHYL)-6-METHYL-
• 58460-30-3
• 5-benzothiazolamine,2-(1,1-dimethylethyl)-6-methyl-

• Inchi： 1S/C12H16N2S/c1-7-5-10-9(6-8(7)13)14-11(15-10)12(2,3)4/h5-6H,13H2,1-4H3
• InChI Key： TXEPCRDWKNUMRI-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C(=CC=2N=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų